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Compound of Interest

Compound Name: (2R,3S)-2,3-dihydroxybutyric acid

Cat. No.: B035342 Get Quote

Essential Safety and Handling Guide for
(2R,3S)-2,3-dihydroxybutyric acid
This guide provides crucial safety and logistical information for the handling and disposal of

(2R,3S)-2,3-dihydroxybutyric acid, tailored for researchers, scientists, and professionals in

drug development. Note that a specific Safety Data Sheet (SDS) for (2R,3S)-2,3-
dihydroxybutyric acid was not readily available; therefore, this guidance is based on

information for structurally similar compounds and general laboratory safety principles for

handling organic acids.

Personal Protective Equipment (PPE)
When handling (2R,3S)-2,3-dihydroxybutyric acid, a comprehensive approach to personal

protection is essential to minimize exposure and ensure laboratory safety. The following table

summarizes the recommended PPE.
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Protection Type Recommended Equipment Specification/Standard

Eye Protection
Safety goggles or glasses with

side shields

EN 166 (EU) or ANSI Z87.1

(US) compliant

Hand Protection Chemical-resistant gloves

EN 374 compliant. Material

suitability should be confirmed

with the glove manufacturer.

Skin and Body
Laboratory coat, long-sleeved

clothing
N/A

Respiratory

Not generally required under

normal use with adequate

ventilation. If dusts are

generated, use a particulate

respirator.

NIOSH (US) or EN 143 (EU)

approved respirator (e.g., N95

or P2)

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of the

compound and ensuring a safe laboratory environment.

Handling:

Ventilation: Always handle (2R,3S)-2,3-dihydroxybutyric acid in a well-ventilated area,

such as a chemical fume hood, to minimize inhalation exposure.

Avoid Contact: Take precautions to avoid contact with skin, eyes, and clothing.[1][2]

Personal Hygiene: Wash hands thoroughly after handling the compound.[1][3] Do not eat,

drink, or smoke in the laboratory.[1]

Spill Management: In case of a spill, avoid generating dust.[3] Clean up spills immediately

using appropriate absorbent materials and dispose of the waste in a designated, sealed

container.[1]

Storage:
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Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed to prevent contamination and absorption of moisture.

Store away from incompatible materials such as strong oxidizing agents.[1]

Disposal Plan
All waste materials should be handled as hazardous chemical waste and disposed of in

accordance with local, state, and federal regulations.

Waste Containers: Use clearly labeled, sealed containers for the disposal of (2R,3S)-2,3-
dihydroxybutyric acid and any contaminated materials.

Disposal Route: Dispose of the chemical waste through a licensed and approved waste

disposal company.[1][3] Do not dispose of it down the drain or in regular trash.

Experimental Workflow for Safe Handling
The following diagram illustrates a standard workflow for safely handling (2R,3S)-2,3-
dihydroxybutyric acid in a laboratory setting.

Safe handling workflow for (2R,3S)-2,3-dihydroxybutyric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b035342#personal-protective-equipment-for-handling-
2r-3s-2-3-dihydroxybutyric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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